Cas no 2649788-75-8 (tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate)

Technical Introduction: tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate is a specialized heterocyclic compound featuring a benzo[b]thiophene core functionalized with a bromo substituent, a cyano group, and a tert-butyl carbamate moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromo and cyano groups offer versatile reactivity for further functionalization, while the carbamate protecting group enhances stability during synthetic transformations. Its well-defined reactivity profile and high purity make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other key transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate structure

2649788-75-8 structure

Product Name:tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate

CAS No:2649788-75-8

MF:C₁₄H₁₃BrN₂O₂S

MW:353.234221220016

CID:6785417

PubChem ID:156472800

Update Time:2026-03-12

tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2649788-75-8
- tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate
- 1,1-Dimethylethyl N-(4-bromo-3-cyanobenzo[b]thien-2-yl)carbamate
- DB-374161
- SCHEMBL23496898
- G15251
- CS-0311161
- tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate
- MFCD35057570
- SY357461
- 4-Bromo-2-(Boc-amino)benzo[b]thiophene-3-carbonitrile
- Inchi： 1S/C14H13BrN2O2S/c1-14(2,3)19-13(18)17-12-8(7-16)11-9(15)5-4-6-10(11)20-12/h4-6H,1-3H3,(H,17,18)
- InChI Key： NUKJBVCAKRBXQA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C(C#N)=C(NC(=O)OC(C)(C)C)S2

Computed Properties

Exact Mass: 351.98811g/mol
Monoisotopic Mass: 351.98811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 90.4Å²

tert-Butyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate Pricemore >>

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1PlusChem	1P029HWQ-100mg	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	100mg	$65.00	2024-05-08
1PlusChem	1P029HWQ-250mg	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	250mg	$108.00	2024-05-08
1PlusChem	1P029HWQ-10g	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	10g	$1245.00	2023-12-18
1PlusChem	1P029HWQ-25g	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	25g	$2774.00	2023-12-18
Aaron	AR029I52-100mg	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	100mg	$64.00	2023-12-15
Aaron	AR029I52-250mg	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	250mg	$107.00	2023-12-15
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Aaron	AR029I52-25g	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	25g	$3239.00	2023-12-15
1PlusChem	1P029HWQ-500mg	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	500mg	$155.00	2024-05-08
1PlusChem	1P029HWQ-1g	tert-butyl N-(4-bromo-3-cyano-benzothiophen-2-yl)carbamate	2649788-75-8	95%	1g	$231.00	2024-05-08